Cas no 43108-00-5 (N,N-Dimethyl-3-(triethoxysilyl)propan-1-amine)

• Product Name: N,N-Dimethyl-3-(triethoxysilyl)propan-1-amine
• CAS No: 43108-00-5
• MF: C₁₁H₂₇NO₃Si
• MW: 249.422484636307
• MDL: MFCD29066949
• CID: 2638912
• PubChem ID: 13574941
• Update Time: 2025-10-30

N,N-Dimethyl-3-(triethoxysilyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-3-triethoxysilylpropan-1-amine
• 1-Propanamine, N,N-dimethyl-3-(triethoxysilyl)-
• AQIQPUUNTCVHBS-UHFFFAOYSA-N
• (3-N,N-Dimethylaminopropyl)triethoxysilane
• N,N-Dimethyl-3-(triethoxysilyl)propan-1-amine
• MFCD29066949
• SCHEMBL329406
• (3-N,N-Dimethylaminopropyl)triethoxysilane, 97%
• DTXSID70544209
• (dimethylamino)propyl triethoxysilane
• 43108-00-5

• MDL： MFCD29066949
• Inchi： 1S/C11H27NO3Si/c1-6-13-16(14-7-2,15-8-3)11-9-10-12(4)5/h6-11H2,1-5H3
• InChI Key： AQIQPUUNTCVHBS-UHFFFAOYSA-N
• SMILES： [Si](CCCN(C)C)(OCC)(OCC)OCC

Computed Properties

• Exact Mass: 249.17602026Da
• Monoisotopic Mass: 249.17602026Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.9Ų

Experimental Properties

• PSA: 30.93000
• LogP: 1.98650

Additional information on N,N-Dimethyl-3-(triethoxysilyl)propan-1-amine

Comprehensive Guide to N,N-Dimethyl-3-(triethoxysilyl)propan-1-amine (CAS No. 43108-00-5)

N,N-Dimethyl-3-(triethoxysilyl)propan-1-amine (CAS No. 43108-00-5) is a versatile organosilane compound widely used in industrial and research applications. Its unique molecular structure, combining a triethoxysilyl group with a tertiary amine, makes it a valuable intermediate in surface modification, adhesion promotion, and polymer synthesis. This compound is particularly relevant in the context of advanced materials science, where researchers and manufacturers seek innovative solutions for coatings, composites, and nanotechnology applications.

One of the most common questions about N,N-Dimethyl-3-(triethoxysilyl)propan-1-amine revolves around its role as a coupling agent. The triethoxysilyl moiety enables strong bonding with inorganic surfaces like glass, metals, and minerals, while the dimethylamino group provides reactivity with organic polymers. This dual functionality explains its popularity in improving the compatibility between dissimilar materials—a critical challenge in developing high-performance composites for automotive, aerospace, and construction industries.

Recent trends in sustainable chemistry have increased interest in 43108-00-5 as researchers explore its potential in green synthesis routes. The compound's ability to form stable interfaces between recycled materials and virgin polymers aligns with circular economy initiatives. Additionally, its application in self-assembled monolayers (SAMs) has gained attention for creating precise surface patterns in microelectronics and biomedical devices—topics frequently searched in academic databases and patent filings.

The synthesis and handling of N,N-Dimethyl-3-(triethoxysilyl)propan-1-amine require careful consideration of its moisture sensitivity. The triethoxysilyl groups undergo hydrolysis in the presence of water, forming reactive silanol species that can condense to create crosslinked networks. This property is particularly valuable when formulating moisture-curable systems, a feature that many industrial users inquire about when optimizing shelf life and application conditions.

In the field of nanotechnology, CAS 43108-00-5 has emerged as a key component for functionalizing nanoparticles. Search analytics reveal growing queries about "silane-modified quantum dots" and "amine-functionalized nanomaterials," where this compound serves as a bridge between inorganic cores and organic shells. Its molecular architecture allows precise control over surface charge and reactivity—parameters crucial for biomedical imaging, targeted drug delivery, and advanced sensor development.

Manufacturers often question the storage stability of N,N-Dimethyl-3-(triethoxysilyl)propan-1-amine. Best practices recommend anhydrous conditions and nitrogen atmospheres to prevent premature polymerization. The compound's viscosity and color changes serve as practical indicators of quality degradation, information frequently sought in technical forums and material safety discussions.

The reactivity of the dimethylamino group in 43108-00-5 enables diverse chemical modifications. Recent patent literature highlights its use in creating cationic surfactants for specialty detergents and fabric softeners—applications that respond to consumer demand for biodegradable formulations. This aligns with search trends showing increased interest in "eco-friendly silane chemistry" and "biocompatible surface treatments."

Analytical characterization of N,N-Dimethyl-3-(triethoxysilyl)propan-1-amine typically involves NMR spectroscopy and chromatographic techniques. The interpretation of spectral data for this compound—especially distinguishing between the triethoxysilyl and amine proton environments—forms a recurring theme in spectroscopy discussion boards and academic troubleshooting threads.

Emerging applications in energy storage have brought new attention to CAS 43108-00-5. Researchers investigating silicon-based anode materials for lithium-ion batteries frequently explore its potential as a binder additive. The compound's ability to improve electrode integrity while maintaining ionic conductivity addresses key challenges in battery longevity—a hot topic in renewable energy forums and electric vehicle technology circles.

When comparing N,N-Dimethyl-3-(triethoxysilyl)propan-1-amine with similar silanes, users often inquire about its relative hydrolysis rates and thermal stability. These parameters significantly influence its performance in high-temperature applications like ceramic precursors or heat-resistant coatings. Technical datasheets typically highlight these characteristics to help engineers select appropriate materials for specific operating conditions.

The compound's role in hybrid material development continues to expand. Recent publications describe its use in creating organic-inorganic frameworks with tunable porosity—an area of intense research for gas separation membranes and catalytic supports. These advanced applications generate substantial search traffic among materials scientists exploring next-generation filtration and reaction engineering solutions.

Quality control protocols for 43108-00-5 emphasize the importance of monitoring ethoxy content and amine purity. Industry professionals frequently search for standardized testing methods and reference spectra, reflecting the compound's significance in quality-sensitive applications like medical device manufacturing and electronic encapsulation.

In adhesive formulations, N,N-Dimethyl-3-(triethoxysilyl)propan-1-amine demonstrates exceptional performance in challenging environments. Its ability to enhance wet adhesion on low-energy surfaces like polyethylene and polypropylene answers frequent industry queries about bonding difficult substrates—a persistent challenge in packaging and automotive assembly processes.

The future research directions for this compound appear closely tied to smart material development. Growing search volumes for "stimuli-responsive silanes" and "adaptive interfaces" suggest increasing interest in modifying 43108-00-5 to create pH-sensitive or temperature-responsive surfaces for controlled release systems and intelligent coatings.

Ultimately, N,N-Dimethyl-3-(triethoxysilyl)propan-1-amine (CAS No. 43108-00-5) represents a cornerstone of modern silane chemistry. Its multifaceted applications span traditional industries and cutting-edge technologies, with continuous innovation driven by material science advancements and sustainability requirements. The compound's enduring relevance ensures it remains a frequent subject of technical inquiries, research publications, and industrial optimization studies across global markets.